Cas no 899726-84-2 (8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione structure
899726-84-2 structure
Product Name:8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
CAS No:899726-84-2
MF:C23H29N5O3
MW:423.508064985275
CID:5555728
Update Time:2025-08-01

8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(2-ethoxyphenyl)-2-hexyl-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
    • 8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
    • Inchi: 1S/C23H29N5O3/c1-5-7-8-11-14-26-21(29)19-20(25(4)23(26)30)24-22-27(19)15-16(3)28(22)17-12-9-10-13-18(17)31-6-2/h9-10,12-13,15H,5-8,11,14H2,1-4H3
    • InChI Key: UOQGRMHWSYTLKH-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4OC([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>

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Additional information on 8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 899726-84-2)

The compound 8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 899726-84-2) is a structurally unique molecule belonging to the imidazo[1,2-g]purine family. Its complex nomenclature reflects its intricate chemical architecture, which combines an ethoxyphenyl moiety with a hexyl side chain and a dimethyl-substituted purine core. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in modulating enzymatic activity and cellular signaling pathways.

Recent studies highlight the growing interest in imidazo[1,2-g]purine derivatives as scaffolds for drug discovery. Researchers are particularly intrigued by their ability to interact with adenosine receptors, which play critical roles in inflammation, neurotransmission, and metabolic regulation. The 8-(2-ethoxyphenyl) substitution in this compound may enhance its binding affinity, making it a candidate for further investigation in therapeutic contexts. Additionally, the 3-hexyl chain could improve lipid solubility, a property highly sought after in the development of blood-brain barrier-penetrating drugs.

From a synthetic chemistry perspective, the preparation of 8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic reactions, including cyclocondensation and N-alkylation. These processes require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for research applications.

In the context of current scientific trends, this compound aligns with the search for small-molecule modulators of protein-protein interactions. Its purine-based core is reminiscent of naturally occurring nucleotides, which often serve as templates for designing enzyme inhibitors. The integration of ethoxyphenyl and hexyl groups introduces structural diversity, a key factor in addressing challenges like drug resistance and selectivity.

Beyond its biochemical relevance, CAS No. 899726-84-2 has also piqued interest in material science. The imidazo[1,2-g]purine framework exhibits photophysical properties that could be exploited in the development of organic semiconductors or fluorescent probes. This dual applicability underscores the versatility of such heterocyclic compounds in interdisciplinary research.

For researchers exploring structure-activity relationships (SAR), this compound offers a valuable case study. Systematic modifications of its ethoxyphenyl or hexyl substituents could yield derivatives with optimized pharmacokinetic profiles. Computational modeling tools, including molecular docking and QSAR analyses, are frequently employed to predict these variations' effects, accelerating the discovery pipeline.

Environmental and safety considerations are equally important when working with 8-(2-ethoxyphenyl)-3-hexyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—should always be observed. Regulatory compliance with REACH and other chemical safety frameworks ensures responsible handling and disposal.

The commercial availability of this compound through specialized suppliers has facilitated its adoption in academic and industrial labs. Keywords like "buy imidazo[1,2-g]purine derivatives" or "899726-84-2 supplier" frequently appear in search queries, reflecting demand from the scientific community. Its price and purity specifications often vary depending on the intended use, whether for high-throughput screening or mechanistic studies.

Looking ahead, the exploration of CAS No. 899726-84-2 and related analogs may contribute to breakthroughs in personalized medicine. As the pharmaceutical industry shifts toward targeted therapies, compounds with well-defined interactions like this one could become cornerstones of next-generation treatments. Collaborative efforts between chemists, biologists, and clinicians will be pivotal in unlocking its full potential.

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